(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenyl)dimethylamine

• IUPAC Name: 4-[[4-(2,3-dimethylphenyl)piperazin-1-yl]methyl]-N,N-dimethylaniline
• InChI: InChI=1S/C21H29N3/c1-17-6-5-7-21(18(17)2)24-14-12-23(13-15-24)16-19-8-10-20(11-9-19)22(3)4/h5-11H,12-16H2,1-4H3
• InChI Key: ZUZYTMNDTRPAIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC=C(C=C3)N(C)C)C
• Molecular Formula: C21H29N3
• Molecular Weight: 323.5 g/mol

Description

(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenyl)dimethylamine, also known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPP is a piperazine derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of (4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenyl)dimethylamine is not fully understood, but it is believed to modulate the activity of nicotinic acetylcholine receptors by binding to the receptor site and enhancing the release of neurotransmitters such as dopamine and acetylcholine. This modulation of neurotransmitter release is believed to contribute to the cognitive-enhancing effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including cognitive enhancement, increased locomotor activity, and increased dopamine and acetylcholine release. In animal studies, this compound has been shown to improve learning and memory, increase attention, and reduce symptoms of schizophrenia. However, the long-term effects of this compound on the brain and body are not fully understood, and further research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenyl)dimethylamine has several advantages for use in laboratory experiments, including its ability to modulate the activity of nicotinic acetylcholine receptors, its cognitive-enhancing effects, and its potential therapeutic applications. However, this compound also has limitations, including its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on (4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenyl)dimethylamine, including the development of new synthetic methods, the investigation of its long-term effects on the brain and body, and the exploration of its potential therapeutic applications. Additionally, further research is needed to determine the optimal dosage and administration of this compound, as well as its potential interactions with other drugs and medications.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. Further research is needed to determine the safety and efficacy of this compound and its potential therapeutic applications.

Synthesis Methods

(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenyl)dimethylamine can be synthesized using various methods, including the reaction of 4-chloro-2,3-dimethylbenzylamine with 4-(piperazin-1-yl)benzaldehyde in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then reduced using sodium borohydride to obtain this compound. Other methods include the reaction of 4-(piperazin-1-yl)benzaldehyde with 4-chloro-2,3-dimethylbenzyl chloride in the presence of a base, or the reaction of 4-(piperazin-1-yl)benzaldehyde with 2,3-dimethylbenzylamine in the presence of a base.

Scientific Research Applications

(4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenyl)dimethylamine has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to modulate the activity of nicotinic acetylcholine receptors, which are involved in various physiological processes such as learning, memory, and attention. In pharmacology, this compound has been studied as a potential drug candidate for the treatment of various diseases such as Alzheimer's disease, schizophrenia, and Parkinson's disease. In medicinal chemistry, this compound has been used as a building block for the synthesis of various compounds with potential therapeutic applications.